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Compound of Interest

Compound Name: 2-Ethynylaniline

Cat. No.: B1227618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-ethynylaniline (CAS No. 52670-38-9). The information is intended for

professionals in research, and drug development who may handle this compound. This

document synthesizes data from multiple safety data sheets (SDS) and outlines general safety

testing protocols relevant to this class of chemicals.

Hazard Identification and Classification
2-Ethynylaniline is classified as a hazardous substance.[1][2] It is crucial to understand its

primary hazards to ensure safe handling. The compound is an irritant and may cause

sensitization upon skin contact.[2]

GHS Hazard Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1227618?utm_src=pdf-interest
https://www.benchchem.com/product/b1227618?utm_src=pdf-body
https://www.benchchem.com/product/b1227618?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethynylaniline
https://datasheets.scbt.com/sc-231688.pdf
https://datasheets.scbt.com/sc-231688.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[3]

[4]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[3][4]

Signal Word: Warning[3][5]

Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-ethynylaniline is provided below.

Property Value

Molecular Formula C₈H₇N

Molecular Weight 117.15 g/mol [3]

Appearance Colorless liquid[3]

Boiling Point 229-230 °C (lit.)[3][5]

Melting Point 87-88 °C[3]

Flash Point 98.3 °C (208.9 °F) - closed cup[5]

Density 1.030 g/mL at 25 °C (lit.)[5]

Refractive Index n20/D 1.6200 (lit.)[5]
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Exposure Controls and Personal Protection
To minimize exposure and ensure personnel safety, the following engineering controls and

personal protective equipment (PPE) should be utilized.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Facilities should be equipped with an eyewash station and a safety shower.[6]

Personal Protective Equipment (PPE):

Protection Type Specifications

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[3] A

face shield may be necessary for splash-prone

operations.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

must be worn.[3] Gloves should be inspected

before use and disposed of properly.[3]

Protective clothing should be worn to prevent

skin exposure.

Respiratory Protection

If exposure limits are likely to be exceeded, a

NIOSH-approved respirator with an appropriate

cartridge (e.g., type ABEK) should be used.[1][3]

For higher concentrations, a full-face supplied-

air respirator may be necessary.[3]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of 2-
ethynylaniline and preventing hazardous incidents.

Handling:
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Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of vapor or mist.[3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][3]

Ground and bond containers when transferring material to prevent static discharge.

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed.[3][4]

Store away from incompatible materials such as strong oxidizing agents and acids.[3][6]

Store under an inert gas.[3][4]

First Aid Measures
In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[3]

Seek medical attention if irritation persists.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, occasionally lifting the upper and lower

eyelids.[3] Remove contact lenses if present

and easy to do.[3] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[6] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.

Firefighting and Spill Response
Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and

nitrogen oxides (NOx) may be generated.[3][4] Vapors are heavier than air and may form

explosive mixtures with air upon intense heating.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures:
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Personal Precautions: Evacuate personnel to a safe area.[3] Wear appropriate personal

protective equipment (see Section 3).[3] Ensure adequate ventilation.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable, closed container for disposal.[3]

Toxicological Information and Experimental
Protocols
While specific, detailed toxicological studies on 2-ethynylaniline are not readily available in the

public domain, its GHS classification indicates potential for skin and eye irritation, and

respiratory tract irritation.[3][4] The toxicological properties have not been fully investigated.[6]

The safety assessment of a chemical like 2-ethynylaniline would typically involve a series of

standardized tests, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD). Below are descriptions of the general methodologies that would be

employed.

General Experimental Protocols:

Inhalation Toxicity (Based on OECD Guideline 412): This type of study is designed to assess

the toxicity of a substance upon repeated inhalation. Typically, groups of rodents are

exposed to the test article at various concentrations for 6 hours a day, 5-7 days a week, for

28 days.[3] Observations would include clinical signs of toxicity, body weight changes, and at

the end of the study, detailed pathological examinations.

Dermal Absorption (Based on OECD Guidelines 427 & 428): These studies evaluate the

extent to which a substance is absorbed through the skin. The in vivo method (OECD 427)

involves applying the test substance to the skin of a test animal (often a rat) for a specific

duration.[7] The amount of substance absorbed is then determined by analyzing blood, urine,

and feces. The in vitro method (OECD 428) uses excised human or animal skin in a diffusion

cell to measure absorption.
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Skin Irritation/Corrosion (Based on OECD Guideline 439): This in vitro test uses

reconstructed human epidermis to assess the potential of a substance to cause skin

irritation. The test material is applied to the tissue surface, and cell viability is measured after

a set exposure time to determine the level of irritation.

Logical Workflow for Spill Management
The following diagram illustrates a logical workflow for safely managing a 2-ethynylaniline
spill, from initial discovery to final disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1227618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(Consult SDS)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation
(Open Sashes, Use Fume Hood)

Contain Spill
(Use Absorbent Dikes)

Absorb Spill
(Use Inert Material)

Collect Contaminated Material
(Use Non-Sparking Tools)

Package Waste
(Sealable, Labeled Container)

Decontaminate Spill Area
(Soap and Water)

Dispose of Waste
(Follow Institutional Protocols)

Spill Managed

Click to download full resolution via product page

Caption: Workflow for 2-ethynylaniline Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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